1-(1-Benzofuran-2-yl)-3-(quinolin-2-yl)benzo[f]quinoline

• CAS No.: 184485-27-6
• Molecular Formula: C30H18N2O
• Molecular Weight: 422.5 g/mol
• IUPAC Name: 1-(1-benzofuran-2-yl)-3-quinolin-2-ylbenzo[f]quinoline
• InChI: InChI=1S/C30H18N2O/c1-4-10-22-19(7-1)13-16-26-30(22)23(29-17-21-9-3-6-12-28(21)33-29)18-27(32-26)25-15-14-20-8-2-5-11-24(20)31-25/h1-18H
• InChI Key: ZLLFYLOOABYYHH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC3=C2C(=CC(=N3)C4=NC5=CC=CC=C5C=C4)C6=CC7=CC=CC=C7O6

Description

1-(1-Benzofuran-2-yl)-3-(quinolin-2-yl)benzo[f]quinoline is a complex organic compound that features a unique structure combining benzofuran, quinoline, and benzoquinoline moieties

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(1-Benzofuran-2-yl)-3-(quinolin-2-yl)benzo[f]quinoline typically involves multi-step organic reactions. One common approach is the cyclization of appropriate precursors under controlled conditions. For instance, the synthesis might start with the preparation of benzofuran and quinoline derivatives, followed by their coupling and subsequent cyclization to form the final product. The reaction conditions often include the use of catalysts, solvents, and specific temperature and pressure settings to ensure high yield and purity .

Industrial Production Methods

Industrial production of this compound may involve scalable synthetic routes that are optimized for cost-effectiveness and efficiency. Techniques such as microwave-assisted synthesis, solvent-free reactions, and the use of recyclable catalysts are often employed to enhance the sustainability and environmental friendliness of the production process .

Chemical Reactions Analysis

Types of Reactions

1-(1-Benzofuran-2-yl)-3-(quinolin-2-yl)benzo[f]quinoline can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: Electrophilic and nucleophilic substitution reactions can occur at different positions of the compound, depending on the reagents and conditions used.

Common Reagents and Conditions

Common reagents used in these reactions include acids, bases, oxidizing agents, and reducing agents. The reaction conditions, such as temperature, solvent, and reaction time, are carefully controlled to achieve the desired products with high selectivity and yield .

Major Products Formed

The major products formed from these reactions depend on the specific type of reaction and the reagents used. For example, oxidation reactions may yield quinoline N-oxides, while reduction reactions may produce reduced derivatives of the compound .

Scientific Research Applications

1-(1-Benzofuran-2-yl)-3-(quinolin-2-yl)benzo[f]quinoline has a wide range of scientific research applications, including:

Chemistry: It is used as a building block for the synthesis of more complex organic molecules and as a ligand in coordination chemistry.

Biology: The compound is studied for its potential biological activities, such as antimicrobial, antiviral, and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases, including cancer and infectious diseases.

Industry: It is used in the development of new materials, such as organic semiconductors and light-emitting diodes (LEDs).

Mechanism of Action

The mechanism of action of 1-(1-Benzofuran-2-yl)-3-(quinolin-2-yl)benzo[f]quinoline involves its interaction with specific molecular targets and pathways. For instance, in biological systems, it may interact with enzymes or receptors, leading to the modulation of cellular processes. The exact molecular targets and pathways depend on the specific application and the biological context .

Comparison with Similar Compounds

Similar Compounds

Quinoline: A simpler structure with a wide range of applications in medicinal chemistry.

Benzofuran: Known for its presence in various natural products and pharmaceuticals.

Benzoquinoline: Used in the synthesis of complex organic molecules and materials

Uniqueness

1-(1-Benzofuran-2-yl)-3-(quinolin-2-yl)benzo[f]quinoline is unique due to its combined structural features, which confer distinct chemical and biological properties.